Cas no 1696238-63-7 (2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid
• CAS No: 1696238-63-7
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 5840643
• PubChem ID: 103664165
• Update Time: 2025-06-08

2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid
• 2-{[(benzyloxy)carbonyl](methyl)amino}-2-(2-bromophenyl)acetic acid
• 1696238-63-7
• EN300-12412608

• Inchi： 1S/C17H16BrNO4/c1-19(17(22)23-11-12-7-3-2-4-8-12)15(16(20)21)13-9-5-6-10-14(13)18/h2-10,15H,11H2,1H3,(H,20,21)
• InChI Key： WNHDGTLAWDSLAG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)O)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid

2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid (CAS No. 1696238-63-7): A Comprehensive Overview

In the realm of synthetic organic chemistry, 2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid (CAS No. 1696238-63-7) stands out as a versatile intermediate with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenyl and benzyloxycarbonyl functional groups, has garnered attention for its role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential, especially in the context of drug discovery and peptide modification.

The molecular structure of 2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid incorporates a 2-bromophenyl moiety, which is known for its electron-withdrawing properties, and a benzyloxycarbonyl (Cbz) protecting group, widely used in peptide synthesis. This combination makes the compound a valuable building block for constructing complex molecules. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid in medicinal chemistry?" The answer lies in its ability to serve as a precursor for N-methylated amino acids, which are critical in designing peptide-based therapeutics. Additionally, its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a topic highly relevant to researchers working on palladium-catalyzed transformations.

Another hot topic in the scientific community is the optimization of protecting group strategies. The benzyloxycarbonyl (Cbz) group in this compound is a classic example of a protecting group that can be selectively removed under mild conditions, making it a favorite among chemists. Discussions on platforms like ResearchGate and PubMed often highlight its utility in multi-step syntheses, particularly for peptide antibiotics and enzyme inhibitors.

From an SEO perspective, keywords such as "CAS 1696238-63-7 supplier", "2-bromophenyl acetic acid derivatives", and "Cbz-protected amino acids" are highly searched, reflecting the compound's commercial and academic relevance. Manufacturers and suppliers often emphasize its high purity and compatibility with automated peptide synthesizers, catering to the needs of high-throughput screening laboratories.

In conclusion, 2-{(benzyloxy)carbonyl(methyl)amino}-2-(2-bromophenyl)acetic acid (CAS No. 1696238-63-7) is a compound of immense value in modern chemistry. Its structural features and reactivity profile make it indispensable for researchers exploring new therapeutic agents and sustainable synthetic routes. As the demand for customized chemical building blocks grows, this compound is poised to remain a key player in the field.